1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 1-[1-(2-chlorophenyl)ethylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C12H18ClNO/c1-9(14-8-12(2,3)15)10-6-4-5-7-11(10)13/h4-7,9,14-15H,8H2,1-3H3
• InChI Key: CNHOVIDDDMDPOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)NCC(C)(C)O

Description

1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol is a β-amino alcohol derivative characterized by a 2-chlorophenyl group attached to an ethylamine side chain and a tertiary alcohol moiety. Its molecular formula is C₁₂H₁₇ClNO, with a molecular weight of 226.72 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol typically involves the reaction of 2-chlorophenyl ethylamine with 2-methylpropan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial methods include the use of automated reactors and advanced purification techniques to isolate the compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions: 1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are used in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols.

Scientific Research Applications

1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural homology with chlorophenyl-substituted alcohols and amino alcohols. Below is a detailed comparison with key analogs:

Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Chlorine Position	Functional Groups
1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol	C₁₂H₁₇ClNO	226.72	2-chlorophenyl	Tertiary alcohol, secondary amine
1-(4-Chlorophenyl)-2-methylpropan-2-ol	C₁₀H₁₃ClO	184.66	4-chlorophenyl	Tertiary alcohol
1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol	C₁₆H₂₄NO₂	277.37	N/A	Secondary alcohol, secondary amine, allylphenoxy

Key Observations:

The 4-chloro analog exhibits higher symmetry, which may enhance crystallinity .

Functional Group Influence : The tertiary alcohol and secondary amine in the target compound enhance hydrogen-bonding capacity compared to the simpler tertiary alcohol in 1-(4-Chlorophenyl)-2-methylpropan-2-ol. This could improve solubility in aqueous media but increase molecular weight, affecting bioavailability.

Biological Relevance: While the 4-chloro analog () lacks an amino group, the target compound’s amine moiety may confer affinity for biological targets, such as adrenergic receptors, akin to β-amino alcohol pharmacophores in β-blockers (e.g., propranolol derivatives) .

Biological Activity

1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol, also known by its CAS number 1153433-22-7, is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

Chemical Structure and Properties

• Molecular Formula : C$_{12}$H$_{18}$ClNO
• Molecular Weight : 227.73 g/mol
• CAS Number : 1153433-22-7

The compound contains a chlorophenyl group, which is often associated with various biological activities, including receptor modulation and enzyme inhibition.

Research indicates that compounds with similar structures often act as alpha-adrenergic antagonists. These antagonists can modulate neurotransmitter release and influence various physiological responses, including vasodilation and inhibition of cell proliferation.

Alpha-Adrenergic Receptor Interaction

Studies suggest that 1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol may interact with alpha-1 adrenergic receptors, which are implicated in numerous cellular processes. The modulation of these receptors can lead to significant effects on cardiovascular function and cancer cell dynamics.

Antitumor Activity

A notable study assessed the antitumor effects of a related compound using the sulforhodamine B assay on human prostate cancer cells (PC-3). The findings indicated that compounds structurally similar to 1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol exhibited significant antitumor activity at low micromolar concentrations. This suggests potential therapeutic applications in oncology, particularly in targeting prostate cancer cells .

Neurotransmitter Modulation

Additionally, the compound's structure suggests it may influence neurotransmitter systems, particularly those involving norepinephrine. This could have implications for treating conditions such as hypertension or anxiety disorders by modulating adrenergic signaling pathways.

Study 1: Prostate Cancer Cell Line

In vitro studies demonstrated that compounds with similar structures to 1-{[1-(2-Chlorophenyl)ethyl]amino}-2-methylpropan-2-ol significantly reduced cell viability in PC-3 prostate cancer cells. The mechanism was linked to the downregulation of alpha-1 adrenergic receptors, leading to increased apoptosis in these cells. The efficacy was quantified using parameters such as GI50 (concentration for 50% growth inhibition), TGI (total growth inhibition), and LC50 (lethal concentration for 50% of cells) .

Parameter	Value
GI50	Low micromolar
TGI	Significant reduction observed
LC50	Correlates with receptor downregulation

Study 2: Cardiovascular Effects

Another investigation focused on the cardiovascular implications of similar compounds. The results indicated that alpha-adrenergic antagonism could lead to vasodilation and reduced blood pressure in animal models. This highlights a potential therapeutic use for managing hypertension or other cardiovascular conditions .